Cas no 341009-38-9 (2-methyl-2,3-dihydro-1H-inden-1-amine)

2-methyl-2,3-dihydro-1H-inden-1-amine structure
341009-38-9 structure
Product Name:2-methyl-2,3-dihydro-1H-inden-1-amine
CAS No:341009-38-9
MF:C10H13N
MW:147.216922521591
CID:302181
PubChem ID:12337213
Update Time:2025-04-19

2-methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine,2,3-dihydro-2-methyl-
    • (2-Methylindan-1-yl)amine
    • 1-Indanamine,2-methyl- (2CI)
    • 2-methyl-2,3-dihydro-1H-inden-1-amine
    • 341009-38-9
    • 2-methylindanylamine
    • PTOLXLSYGKBIJB-UHFFFAOYSA-N
    • EN300-146122
    • 1-amino-2-methyl-indane
    • SCHEMBL354003
    • AKOS011020606
    • Inchi: 1S/C10H13N/c1-7-6-8-4-2-3-5-9(8)10(7)11/h2-5,7,10H,6,11H2,1H3
    • InChI Key: PTOLXLSYGKBIJB-UHFFFAOYSA-N
    • SMILES: NC1C2C=CC=CC=2CC1C

Computed Properties

  • Exact Mass: 147.10489
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

2-methyl-2,3-dihydro-1H-inden-1-amine Pricemore >>

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